Cas no 1806483-78-2 (6-Formyl-1H-benzimidazole-4-carbonyl chloride)

• Product Name: 6-Formyl-1H-benzimidazole-4-carbonyl chloride
• CAS No: 1806483-78-2
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 4825175
• Update Time: 2023-08-19

6-Formyl-1H-benzimidazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Formyl-1H-benzimidazole-4-carbonyl chloride

• Inchi： 1S/C9H5ClN2O2/c10-9(14)6-1-5(3-13)2-7-8(6)12-4-11-7/h1-4H,(H,11,12)
• InChI Key： ZEPRWLYUWDWFCT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C=O)=CC2=C1N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8